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Compound of Interest

Compound Name:
3-Amino-3-(2-

chlorophenyl)propanoic acid

Cat. No.: B1267615 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
Amino-3-(2-chlorophenyl)propanoic acid, a critical procedure for maintaining laboratory

safety and environmental compliance. Adherence to these guidelines is mandatory for all

research, scientific, and drug development professionals handling this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. This includes, but is not limited to, safety goggles, chemical-resistant

gloves, and a lab coat. All handling of 3-Amino-3-(2-chlorophenyl)propanoic acid and its

waste should be conducted within a certified chemical fume hood to prevent inhalation of any

dust or aerosols.

Waste Segregation and Collection
Proper segregation of chemical waste is the first step in ensuring safe and compliant disposal.

Solid Waste:

Collect any solid 3-Amino-3-(2-chlorophenyl)propanoic acid, contaminated personal

protective equipment (e.g., gloves, weighing paper), and any lab materials (e.g., pipette

tips, centrifuge tubes) that have come into direct contact with the compound.
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Place these materials into a designated, clearly labeled, and sealable hazardous waste

container. The container should be made of a material compatible with the chemical.

The label must include the full chemical name: "3-Amino-3-(2-chlorophenyl)propanoic
acid," the hazard characteristics (e.g., "Irritant," "Toxic"), and the date of accumulation.

Liquid Waste:

For solutions containing 3-Amino-3-(2-chlorophenyl)propanoic acid, use a designated

hazardous waste container for "Halogenated Organic Solvents".[1]

Never mix this waste with non-halogenated solvents or other incompatible waste streams.

[1]

Ensure the liquid waste container is clearly labeled with the chemical name and

concentration, along with any solvents used. The container should be kept securely closed

when not in use.

Disposal Procedure
Chemical waste generators are responsible for ensuring that waste is classified and disposed

of in accordance with local, regional, and national regulations.[2]

Container Management:

Ensure that all waste containers are in good condition and are securely sealed to prevent

leaks or spills.

Store the waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

Provide the waste disposal company with a detailed inventory of the waste, including the

chemical name and quantity.
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Do not attempt to dispose of this chemical down the drain or in regular trash, as this is

prohibited for chlorinated organic compounds.[3]

Final Disposal Method:

The recommended method for the disposal of chlorinated organic compounds is high-

temperature incineration in a licensed hazardous waste facility.[4][5] This process ensures

the complete destruction of the compound, converting it into less harmful substances that

can be scrubbed from the exhaust gases.[4]

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.

Restrict access to the spill site.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For solid spills, carefully sweep or vacuum the material and place it into the

designated hazardous waste container. Avoid generating dust. For liquid spills, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste

container.

Decontamination: Clean the spill area with an appropriate solvent, and collect the cleaning

materials as hazardous waste.

Report: Report the spill to your laboratory supervisor and EHS department.
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Parameter Guideline

Waste Classification
Hazardous Waste (Chlorinated Organic

Compound)

Solid Waste Container Labeled, sealable, compatible container

Liquid Waste Container
Labeled, sealable container for Halogenated

Organic Solvents

Recommended Disposal
Incineration by a licensed waste disposal

company[4][5]

Prohibited Disposal Drain or regular trash disposal[3]

Personal Protective Equipment
Safety goggles, chemical-resistant gloves, lab

coat

Handling Location Certified chemical fume hood

Disposal Workflow
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Figure 1. Disposal Workflow for 3-Amino-3-(2-chlorophenyl)propanoic acid
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Caption: Disposal Workflow for 3-Amino-3-(2-chlorophenyl)propanoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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